Cas no 1774513-60-8 (4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline)

• Product Name: 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline
• CAS No: 1774513-60-8
• MF: C₁₁H₇BrF₃NO
• MW: 306.078592538834
• CID: 5793274
• PubChem ID: 114763915
• Update Time: 2025-10-29

4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 1774513-60-8
• EN300-14096218
• 4-bromo-8-(2,2,2-trifluoroethoxy)quinoline
• 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline

• Inchi： 1S/C11H7BrF3NO/c12-8-4-5-16-10-7(8)2-1-3-9(10)17-6-11(13,14)15/h1-5H,6H2
• InChI Key： IYDCGBHWOYNBCP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=CC=CC2=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 304.96631g/mol
• Monoisotopic Mass: 304.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline

Recent Advances in the Study of 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline (CAS: 1774513-60-8)

The compound 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline (CAS: 1774513-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline as a key intermediate in the synthesis of novel quinoline-based derivatives. Quinoline scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of a bromo substituent at the 4-position and a trifluoroethoxy group at the 8-position enhances the compound's reactivity and potential for further functionalization, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have demonstrated that derivatives of 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline exhibit potent inhibitory activity against specific kinases, paving the way for the design of new therapeutic agents. For instance, a recent publication in the Journal of Medicinal Chemistry reported the synthesis of a series of quinoline-based inhibitors targeting the JAK-STAT pathway, with 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline serving as a key intermediate.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in antimicrobial drug development. A study published in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial activity of 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited significant activity against Gram-positive bacteria, highlighting the compound's potential as a scaffold for developing new antibiotics.

The synthetic routes to 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline have also been a focus of recent research. Optimized protocols have been developed to improve the yield and purity of the compound, facilitating its use in large-scale applications. For example, a recent study in Organic Process Research & Development described a scalable and efficient synthesis of this compound using palladium-catalyzed cross-coupling reactions, which offers advantages in terms of cost-effectiveness and environmental sustainability.

Looking ahead, the potential applications of 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline extend beyond its current uses. Ongoing research is exploring its utility in the development of fluorescent probes for biological imaging, as well as its incorporation into metal-organic frameworks (MOFs) for catalytic applications. These diverse applications underscore the versatility of this compound and its importance in advancing both chemical biology and medicinal chemistry.

In conclusion, 4-Bromo-8-(2,2,2-trifluoroethoxy)quinoline (CAS: 1774513-60-8) represents a promising scaffold with wide-ranging applications in drug discovery and chemical biology. Recent studies have elucidated its synthetic accessibility, biological activity, and potential for further functionalization, making it a valuable tool for researchers in the field. As investigations continue, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and chemical probes.